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Compound of Interest

Compound Name: NDI-101150

CAS No.: 2628486-22-4

Cat. No.: B15613597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of NDI-
101150 for in vitro cell culture experiments. NDI-101150 is a potent and highly selective oral

inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1), a key negative regulator of immune cell

function.[1][2] By inhibiting HPK1, NDI-101150 enhances the activation of T cells, B cells, and

dendritic cells, promoting a robust anti-tumor immune response.[3][4]
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Property Value Source

Molecular Weight 486.54 g/mol [1][5]

CAS Number 2628486-22-4 [1][6]

Appearance Solid powder [7]

Purity >98% (typical)

Storage (Powder) -20°C for up to 3 years [5][7]

Storage (in Solvent) -80°C for up to 1 year [7]

Solvent Solubility (25°C)
Molar
Concentration

Source

DMSO 12 mg/mL 24.66 mM [1]

Ethanol 3 mg/mL 6.16 mM [1]

Water Insoluble - [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NDI-101150 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NDI-101150 in dimethyl

sulfoxide (DMSO). High-quality, anhydrous DMSO is recommended to ensure the stability of

the compound.

Materials:

NDI-101150 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-handling: Before opening, bring the vial of NDI-101150 powder to room temperature to

prevent condensation.

Weighing: Accurately weigh the desired amount of NDI-101150 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.4865 mg of NDI-101150 (Mass = Molarity x Volume x Molecular Weight).

Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the

NDI-101150 powder.

Mixing: Vortex the solution for several minutes until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization (Optional): If required for the specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to one year).

Protocol 2: Preparation of NDI-101150 Working Solution
for Cell Culture
This protocol outlines the dilution of the DMSO stock solution to the final working concentration

in cell culture medium.

Materials:

10 mM NDI-101150 stock solution in DMSO
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Complete cell culture medium, pre-warmed to 37°C

Sterile conical tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM NDI-101150 stock solution at

room temperature.

Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell culture

medium to achieve the desired final concentration.

Important: To prevent precipitation, add the DMSO stock solution to the culture medium

while gently vortexing or swirling the medium. Do not add the medium to the concentrated

DMSO stock.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.5%, to minimize solvent-induced cytotoxicity.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO (without NDI-101150) to the cell culture medium. This is crucial for distinguishing the

effects of the compound from those of the solvent.

Cell Treatment: Add the prepared working solutions of NDI-101150 and the vehicle control to

your cell cultures. Based on published in vitro studies, a pre-incubation time of 1-2 hours is

often employed.

Mandatory Visualizations
NDI-101150 Mechanism of Action in T-Cell Activation
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Caption: NDI-101150 inhibits HPK1, preventing the negative regulation of T-cell activation.
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Experimental Workflow for NDI-101150 in Cell Culture
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Caption: General workflow for preparing and using NDI-101150 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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